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Compound of Interest

Compound Name: Lucenin-2

Cat. No.: B191759 Get Quote

Fremont, CA - October 31, 2025 - This technical guide provides a comprehensive overview of

the Chemical Entities of Biological Interest (ChEBI) ontology for Lucenin-2 (CHEBI:6553), a C-

glycosyl compound of significant interest to researchers, scientists, and drug development

professionals. This document details its chemical identity, physicochemical properties,

biological roles, and relevant experimental protocols, with a focus on its antioxidant and anti-

inflammatory activities and associated signaling pathways.

Chemical Identity and Structure
Lucenin-2, also known as Luteolin-6,8-di-C-glucoside, is a tetrahydroxyflavone belonging to

the flavonoid class of organic compounds.[1] It is structurally characterized by a luteolin

aglycone substituted by beta-D-glucopyranosyl moieties at positions 6 and 8.[1]

Table 1: Chemical Identifiers for Lucenin-2
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Identifier Value Source

ChEBI ID CHEBI:6553 [1]

IUPAC Name

2-(3,4-dihydroxyphenyl)-5,7-

dihydroxy-6,8-

bis[(2S,3R,4R,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]chromen-4-one

[1]

Molecular Formula C27H30O16 [1]

Molecular Weight 610.5 g/mol [1]

SMILES

C1=CC(=C(C=C1C2=CC(=O)

C3=C(C(=C(C(=C3O2)

[C@H]4--INVALID-LINK--

CO)O)O">C@@HO)O)

[C@H]5--INVALID-LINK--

CO)O)O">C@@HO)O)O)O

[1]

InChI

InChI=1S/C27H30O16/c28-5-

12-17(33)21(37)23(39)26(42-

12)15-19(35)14-10(32)4-11(7-

1-2-8(30)9(31)3-7)41-

25(14)16(20(15)36)27-

24(40)22(38)18(34)13(6-

29)43-27/h1-4,12-13,17-18,21-

24,26-31,33-40H,5-

6H2/t12-,13-,17-,18-,21+,22+,2

3-,24-,26+,27+/m1/s1

[1]

CAS Number 29428-58-8 [1]

Physicochemical Properties
Lucenin-2 is a solid compound with limited solubility in water and is typically extracted using

polar organic solvents. A summary of its key physicochemical properties is presented below.
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Table 2: Physicochemical Properties of Lucenin-2

Property Value Source

XLogP3 -2.6 [1]

Hydrogen Bond Donor Count 12 [2]

Hydrogen Bond Acceptor

Count
16 [2]

Rotatable Bond Count 5 [2]

Topological Polar Surface Area 288 Å² [1]

Formal Charge 0 [2]

Biological and Pharmacological Activities
Lucenin-2 is naturally found in various plants, including Passiflora incarnata (passionflower)

and Artemisia herba-alba.[1] Its biological activities are largely attributed to its aglycone,

luteolin, a well-studied flavonoid with potent antioxidant and anti-inflammatory properties.

Antioxidant Activity
The antioxidant capacity of Lucenin-2 and its aglycone, luteolin, has been evaluated in various

in vitro assays. The free radical scavenging activity is a key mechanism underlying its

protective effects against oxidative stress.

Table 3: Antioxidant Activity of Luteolin and Related Compounds

Compound Assay IC50 Value Source

Luteolin-phospholipid

complex

DPPH radical

scavenging
28.33 µg/mL [3]

Luteolin
DPPH radical

scavenging
26.304 µg·ml-1 [4]
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Anti-inflammatory Activity
Luteolin, the aglycone of Lucenin-2, has demonstrated significant anti-inflammatory effects by

modulating key signaling pathways involved in the inflammatory response. While direct studies

on Lucenin-2 are limited, the activity of luteolin provides strong evidence for the potential anti-

inflammatory properties of its glycoside.

Table 4: Anti-inflammatory Activity of Luteolin

Activity Cell Line/Model IC50 Value Source

Inhibition of IL-5

bioactivity
EoL-1 cells 18.7 µM

Signaling Pathway Modulation
The biological effects of Lucenin-2's aglycone, luteolin, are mediated through the modulation

of critical intracellular signaling pathways, including the Mitogen-Activated Protein Kinase

(MAPK) and Phosphatidylinositol 3-Kinase (PI3K)/Akt pathways. These pathways are central to

cellular processes such as inflammation, proliferation, and apoptosis.

MAPK Signaling Pathway
Luteolin has been shown to influence the MAPK signaling cascade, which involves a series of

protein kinases that regulate a wide range of cellular responses. By modulating the

phosphorylation of key MAPK components like ERK, JNK, and p38, luteolin can attenuate

inflammatory responses.[5][6]
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Dried Plant Material
(e.g., Passiflora incarnata)

Solvent Extraction
(e.g., Methanol, Ethanol)

Crude Extract

Column Chromatography
(e.g., Sephadex LH-20, Amberlite XAD)

Flavonoid-rich Fractions

Preparative HPLC

Pure Lucenin-2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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